Cas no 656825-67-1 (1H-Pyrazole, 1,4-dimethyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-)

1H-Pyrazole, 1,4-dimethyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- structure
656825-67-1 structure
Product Name:1H-Pyrazole, 1,4-dimethyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
CAS No:656825-67-1
MF:C8H8F6N2O
MW:262.152342796326
CID:1690732
Update Time:2024-09-02

1H-Pyrazole, 1,4-dimethyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,4-dimethyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
    • Inchi: 1S/C8H8F6N2O/c1-4-5(8(12,13)14)15-16(2)6(4)17-3-7(9,10)11/h3H2,1-2H3
    • InChI Key: TXOZGFOOOOVUTJ-UHFFFAOYSA-N
    • SMILES: N1(C)C(OCC(F)(F)F)=C(C)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 262.05414

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 210.5±40.0 °C(Predicted)
  • PSA: 27.05
  • pka: -0.32±0.10(Predicted)
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